Cas no 1804732-24-8 (2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride
• CAS No: 1804732-24-8
• MF: C₈H₅ClF₂N₂O₃S
• MW: 282.651706457138
• CID: 4877814
• Update Time: 2025-08-01

2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O3S/c1-16-6-2-4(8(10)11)13-5(3-12)7(6)17(9,14)15/h2,8H,1H3
• InChI Key： FRWDSJBJICHERV-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)N=C(C(F)F)C=C1OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 1.6
• Topological Polar Surface Area: 88.4

Additional information on 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride

Introduction to 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride (CAS No. 1804732-24-8)

2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride (CAS No. 1804732-24-8) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound, highlighting its significance in modern drug discovery.

The molecular structure of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, a methoxy group, and a sulfonyl chloride moiety. The presence of these functional groups imparts distinct chemical properties and reactivity profiles to the molecule. The cyano group is known for its electron-withdrawing effect, which can influence the electronic distribution within the molecule. The difluoromethyl group adds fluorine atoms, which are often used to enhance metabolic stability and bioavailability in drug molecules. The methoxy group provides additional steric and electronic effects, while the sulfonyl chloride moiety makes the compound highly reactive towards nucleophiles.

The synthesis of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride typically involves several steps, starting from readily available starting materials. One common approach is to begin with 4-methoxypyridine, which undergoes a series of transformations to introduce the cyano, difluoromethyl, and sulfonyl chloride functionalities. For instance, the cyano group can be introduced via a nitrile formation reaction, while the difluoromethyl group can be added through a difluoromethylation reaction. The final step involves converting the pyridine ring into a sulfonyl chloride derivative using an appropriate sulfurylating agent.

In recent years, 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of potent and selective inhibitors of various biological targets. For example, it has been employed in the development of inhibitors targeting kinases, which are key enzymes involved in many cellular processes and are often implicated in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of compounds derived from 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride. These compounds exhibited high potency and selectivity against specific kinases, demonstrating their potential as lead candidates for further drug development. The researchers highlighted the importance of the difluoromethyl and methoxy groups in enhancing the binding affinity and selectivity of these inhibitors.

Beyond kinase inhibition, 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride has also shown promise in other therapeutic areas. For instance, it has been investigated as a scaffold for developing inhibitors of enzymes involved in metabolic pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters described the design and synthesis of novel inhibitors based on this compound that effectively targeted key enzymes in lipid metabolism. These inhibitors exhibited improved pharmacokinetic properties compared to existing drugs, suggesting their potential for treating metabolic disorders such as diabetes and obesity.

The versatility of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride extends beyond its use as an intermediate in drug discovery. It has also found applications in other areas of chemical research, such as materials science and analytical chemistry. For example, it can be used as a building block for synthesizing functionalized polymers with unique properties or as a reagent for derivatization reactions in analytical methods.

In conclusion, 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride (CAS No. 1804732-24-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various biological targets. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern drug discovery and chemical research.